Cas no 2097889-29-5 (4-bromo-N-2-(2H-1,2,3-triazol-2-yl)ethylthiophene-2-carboxamide)

• Product Name: 4-bromo-N-2-(2H-1,2,3-triazol-2-yl)ethylthiophene-2-carboxamide
• CAS No: 2097889-29-5
• MF: C₉H₉BrN₄OS
• MW: 301.162958860397
• CID: 5965047
• PubChem ID: 121177395
• Update Time: 2025-10-07

4-bromo-N-2-(2H-1,2,3-triazol-2-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-2-(2H-1,2,3-triazol-2-yl)ethylthiophene-2-carboxamide
• 4-bromo-N-[2-(triazol-2-yl)ethyl]thiophene-2-carboxamide
• 4-bromo-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]thiophene-2-carboxamide
• 2097889-29-5
• N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-4-bromothiophene-2-carboxamide
• F6514-7846
• AKOS032465893

• Inchi： 1S/C9H9BrN4OS/c10-7-5-8(16-6-7)9(15)11-3-4-14-12-1-2-13-14/h1-2,5-6H,3-4H2,(H,11,15)
• InChI Key： NLZZIZVZNUGHSR-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NCCN1N=CC=N1)=O

Computed Properties

• Exact Mass: 299.96804g/mol
• Monoisotopic Mass: 299.96804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88Ų

Additional information on 4-bromo-N-2-(2H-1,2,3-triazol-2-yl)ethylthiophene-2-carboxamide

Comprehensive Overview of 4-bromo-N-2-(2H-1,2,3-triazol-2-yl)ethylthiophene-2-carboxamide (CAS No. 2097889-29-5)

The compound 4-bromo-N-2-(2H-1,2,3-triazol-2-yl)ethylthiophene-2-carboxamide (CAS No. 2097889-29-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring, a triazole moiety, and a bromine substituent, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for heterocyclic compounds like 4-bromo-N-2-(2H-1,2,3-triazol-2-yl)ethylthiophene-2-carboxamide has surged due to their role in developing kinase inhibitors and antimicrobial agents. The triazole ring, in particular, is a hotspot in medicinal chemistry because of its stability and ability to mimic peptide bonds. This compound’s bromine atom also offers a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. Such features align with the growing trend of fragment-based drug design, where small molecules are optimized for specific therapeutic targets.

From a synthetic perspective, CAS No. 2097889-29-5 is often prepared via amide coupling reactions between 4-bromothiophene-2-carboxylic acid and 2-(2H-1,2,3-triazol-2-yl)ethylamine. The reaction typically employs coupling reagents like EDC or HOBt to ensure high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, as they confirm its structural integrity and purity—key factors for reproducibility in research.

The versatility of 4-bromo-N-2-(2H-1,2,3-triazol-2-yl)ethylthiophene-2-carboxamide extends to material science, where its thiophene backbone contributes to conductive polymers and organic electronics. With the rise of green chemistry, researchers are also exploring eco-friendly synthesis routes for this compound, such as catalytic methods or solvent-free reactions. These advancements address the increasing focus on sustainable chemical processes in both academia and industry.

Another area of interest is the compound’s potential in cancer research. Preliminary studies suggest that derivatives of CAS No. 2097889-29-5 may exhibit anti-proliferative activity against certain cancer cell lines. This aligns with the broader search for small-molecule therapeutics that can target signal transduction pathways. Given the urgency of drug-resistant infections and chronic diseases, such research holds immense promise for future breakthroughs.

In summary, 4-bromo-N-2-(2H-1,2,3-triazol-2-yl)ethylthiophene-2-carboxamide (CAS No. 2097889-29-5) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural motifs and reactivity make it a valuable building block for innovation, reflecting the interdisciplinary nature of modern chemical research. As scientists continue to explore its potential, this compound is poised to play a pivotal role in addressing some of today’s most pressing scientific challenges.